Cas no 2169156-65-2 (2-(5-propylpyridin-3-yl)sulfonylacetic acid)

• Product Name: 2-(5-propylpyridin-3-yl)sulfonylacetic acid
• CAS No: 2169156-65-2
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6313443
• PubChem ID: 165836330
• Update Time: 2025-05-19

2-(5-propylpyridin-3-yl)sulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-propylpyridin-3-yl)sulfonylacetic acid
• 2-[(5-propylpyridin-3-yl)sulfonyl]acetic acid
• EN300-1478529
• 2169156-65-2

• Inchi： 1S/C10H13NO4S/c1-2-3-8-4-9(6-11-5-8)16(14,15)7-10(12)13/h4-6H,2-3,7H2,1H3,(H,12,13)
• InChI Key： QMVZAFBOWCNBOD-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1=CN=CC(=C1)CCC)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-(5-propylpyridin-3-yl)sulfonylacetic acid

Introduction to 2-(5-propylpyridin-3-yl)sulfonylacetic Acid (CAS No. 2169156-65-2)

2-(5-propylpyridin-3-yl)sulfonylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2169156-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonylacetate derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridine ring substituted with a propyl group at the 5-position and a sulfonyl group at the 3-position, linked to an acetic acid moiety. Such a configuration imparts unique chemical and biological properties, making it a subject of interest for further exploration.

Thepyridinecore is a common pharmacophore in medicinal chemistry, frequently found in drugs due to its ability to interact with biological targets such as enzymes and receptors. The introduction of apropylside chain at the 5-position enhances the lipophilicity of the molecule, potentially improving its solubility and membrane permeability. This characteristic is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving effective therapeutic outcomes.

Thesulfonylgroup, on the other hand, is known for its electrophilic nature and ability to form stable bonds with biological molecules. Sulfonyl compounds are widely used in medicinal chemistry due to their inhibitory effects on various enzymes and their role as intermediates in drug synthesis. In the context of 2-(5-propylpyridin-3-yl)sulfonylacetic acid, the sulfonyl group is directly attached to the carboxylate moiety of acetic acid, which can influence both the reactivity and solubility of the compound.

This compound has been studied in various research settings, particularly in the development of novel pharmaceutical agents. Its unique structural features make it a promising candidate for further investigation into potential applications such as enzyme inhibition, anti-inflammatory effects, and other therapeutic modalities. Recent studies have highlighted the importance of sulfonylacetate derivatives in addressing various diseases by modulating key biological pathways.

In academic research, 2-(5-propylpyridin-3-yl)sulfonylacetic acid has been explored for its potential role in modulating enzyme activity. For instance, sulfonyl compounds have been shown to inhibit enzymes such as kinases and carbonic anhydrases, which are implicated in numerous physiological processes. The presence of both the pyridine and sulfonyl groups in this molecule suggests that it may exhibit inhibitory effects on such enzymes, making it a valuable scaffold for drug discovery.

Theacetic acid moiety at one end of the molecule provides a polar functional group that can enhance water solubility while allowing for further derivatization. This versatility makes 2-(5-propylpyridin-3-yl)sulfonylacetic acid a useful building block for synthesizing more complex molecules with tailored biological activities. Researchers have utilized this compound as an intermediate in synthesizing novel sulfonamides and other derivatives that exhibit enhanced pharmacological properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how 2-(5-propylpyridin-3-yl)sulfonylacetic acid interacts with biological targets. Molecular docking studies have shown that this compound can bind effectively to specific enzyme active sites, suggesting its potential as an inhibitor. These computational findings provide valuable insights into how structural modifications can be made to optimize its binding affinity and efficacy.

Thepropylpyridine moiety is particularly interesting from a pharmacological standpoint due to its ability to engage with various biological receptors and enzymes. Pyridine derivatives are known for their role in central nervous system (CNS) drugs, where they often serve as key pharmacophores. The propyl substitution enhances interactions by increasing hydrophobic interactions with lipid environments, which is crucial for drugs targeting membrane-bound receptors.

In conclusion, 2-(5-propylpyridin-3-yl)sulfonylacetic acid (CAS No. 2169156-65-2) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a pyridine ring, propyl substitution, sulfonyl group, and acetic acid moiety makes it a versatile scaffold for drug development. Ongoing research continues to uncover new applications and mechanisms by which this compound can be utilized to address various therapeutic challenges.